5-bromo-N-(1,1-dioxothian-3-yl)pyridine-2-carboxamide

• IUPAC Name: 5-bromo-N-(1,1-dioxothian-3-yl)pyridine-2-carboxamide
• InChI: InChI=1S/C11H13BrN2O3S/c12-8-3-4-10(13-6-8)11(15)14-9-2-1-5-18(16,17)7-9/h3-4,6,9H,1-2,5,7H2,(H,14,15)
• InChI Key: NDSBPLIJYOMGFT-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CS(=O)(=O)C1)NC(=O)C2=NC=C(C=C2)Br
• Molecular Formula: C11H13BrN2O3S
• Molecular Weight: 333.20 g/mol

Description

5-bromo-N-(1,1-dioxothian-3-yl)pyridine-2-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly used in the synthesis of various organic compounds due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 5-bromo-N-(1,1-dioxothian-3-yl)pyridine-2-carboxamide is not well understood. However, it is believed to interact with various enzymes and proteins in the body, leading to various biochemical and physiological effects.
Biochemical and Physiological Effects:
This compound has various biochemical and physiological effects. It has been shown to have antitumor, anti-inflammatory, and antimicrobial properties. This compound has also been shown to inhibit the activity of various enzymes such as tyrosine kinases and phosphodiesterases.

Advantages and Limitations for Lab Experiments

The advantages of using 5-bromo-N-(1,1-dioxothian-3-yl)pyridine-2-carboxamide in lab experiments include its unique chemical properties, which make it an ideal starting material in the synthesis of various organic compounds. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for specialized equipment and expertise to handle it safely.

Future Directions

There are various future directions for the research and development of 5-bromo-N-(1,1-dioxothian-3-yl)pyridine-2-carboxamide. These include the synthesis of new derivatives with improved pharmacological properties, the development of new drugs based on this compound, and the exploration of its potential applications in various fields such as materials science and catalysis. Additionally, further research is needed to better understand the mechanism of action of this compound and its potential toxicity.

Synthesis Methods

The synthesis of 5-bromo-N-(1,1-dioxothian-3-yl)pyridine-2-carboxamide involves the reaction of 5-bromo-2-chloropyridine with 3-thioxo-1,3-thiazinan-4-one in the presence of a base such as potassium carbonate. The reaction is carried out in an organic solvent such as dimethylformamide (DMF) at elevated temperatures. The resulting product is then purified using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

5-bromo-N-(1,1-dioxothian-3-yl)pyridine-2-carboxamide has various scientific research applications. It is commonly used as a starting material in the synthesis of various organic compounds such as pyridine derivatives, thiazine derivatives, and thiazole derivatives. This compound is also used in the development of new drugs due to its potential pharmacological properties.